![molecular formula C9H9BrO3 B2718983 7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol CAS No. 1564844-06-9](/img/structure/B2718983.png)
7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol
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Overview
Description
7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol is a chemical compound with the molecular formula C9H9BrO2 . It has a molecular weight of 229.07 . The compound is part of the benzofuran class of compounds, which are found widely in natural products and have a range of biological and pharmacological applications .
Molecular Structure Analysis
The molecular structure of 7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol includes a benzofuran core, which is a heterocyclic compound with a fused benzene and furan ring . The compound also contains a bromine atom and a methoxy group attached to the benzofuran core .Scientific Research Applications
Chemical Synthesis and Ring Transformation
The compound 7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol is utilized in various synthetic chemical reactions. For instance, it serves as a precursor in the synthesis of thiazol-4-ol derivatives through reactions with 4-methoxythiobenzamide and thiourea under mildly basic conditions. These reactions involve complex mechanisms including formation of α-thioiminium or isothiouronium salts and their base-catalyzed decomposition, leading to products with potential chemical and pharmaceutical applications (Kammel, Tarabová, Růžičková, & Hanusek, 2015).
Anticholinesterase Activity
Compounds derived from 7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol have been evaluated for their anticholinesterase action. Novel carbamates based on the molecular skeletons of furobenzofuran and methanobenzodioxepine have shown potent inhibition of acetylcholinesterase (AChE) or butyrylcholinesterase (BChE), indicating their potential in treating diseases characterized by cholinesterase imbalance, such as Alzheimer's (Luo, Yu, Zhan, Parrish, Deschamps, Kulkarni, Holloway, Alley, Lahiri, Brossi, & Greig, 2005).
β-Amyloid Aggregation Inhibition
Another significant application is in the development of β-amyloid aggregation inhibitors, critical for Alzheimer's disease treatment. Efficient synthesis of derivatives using 7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol has led to compounds that effectively inhibit the aggregation of β-amyloid peptides, providing a pathway for therapeutic development (Choi, Seo, Son, & Kang, 2003).
Heterocyclic Compound Synthesis
The versatility of 7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol is further demonstrated in its use for synthesizing heterocyclic compounds. Through three-component coupling reactions with arynes, it contributes to the efficient preparation of benzofurans and coumarins, showcasing its utility in creating diverse organic molecules with potential applications in pharmaceuticals and materials science (Yoshioka, Kohtani, & Miyabe, 2014).
Synthetic Methodologies
Additionally, the compound is instrumental in developing new synthetic methodologies, including palladium-catalyzed reactions for synthesizing substituted dihydrofurans and benzofurans. Such methodologies expand the toolkit available for organic synthesis, enabling the creation of novel compounds with varied biological activities (Yoshida, Morishita, Fujita, & Ihara, 2004).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335, indicating that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .
Future Directions
Benzofuran derivatives, such as 7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol, have potential applications in the field of drug discovery due to their wide array of biological activities . Future research could focus on exploring these activities further and developing new therapeutic agents based on the benzofuran scaffold .
Mechanism of Action
Target of Action
Benzofuran compounds are a class of compounds that are ubiquitous in nature . They have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . The specific targets of these compounds can vary widely depending on their structure and functional groups.
Mode of Action
The mode of action of benzofuran derivatives can also vary widely. For example, some benzofuran derivatives have been shown to inhibit the growth of cancer cells
Biochemical Pathways
Benzofuran derivatives can affect a variety of biochemical pathways. For example, some benzofuran derivatives have been shown to have anti-hepatitis C virus activity
Result of Action
The molecular and cellular effects of benzofuran derivatives can vary widely. For example, some benzofuran derivatives have been shown to inhibit the growth of cancer cells
properties
IUPAC Name |
7-bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO3/c1-12-5-2-6-8(11)4-13-9(6)7(10)3-5/h2-3,8,11H,4H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYHMKKGZKOJEBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C(=C1)Br)OCC2O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol | |
CAS RN |
1564844-06-9 |
Source
|
Record name | 7-bromo-5-methoxy-2,3-dihydro-1-benzofuran-3-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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